Cas no 1785625-66-2 (3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl-)

• Product Name: 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl-
• CAS No: 1785625-66-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6462962
• PubChem ID: 84705527
• Update Time: 2025-05-25

3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl-

• Inchi： 1S/C9H12BrNO2/c1-9(2,12)7-4-6(10)5-11-8(7)13-3/h4-5,12H,1-3H3
• InChI Key： BGMGJESHDIOIAJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=NC=1OC)(O)(C)C

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±42.0 °C(Predicted)
• pka: 12.94±0.29(Predicted)

Additional information on 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl-

3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl

The compound with CAS No. 1785625-66-2, commonly referred to as 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of a bromo substituent at the 5-position and a methoxy group at the 2-position further enhances its chemical reactivity and biological activity. Additionally, the α,α-dimethyl substitution on the methanol group introduces steric effects that can influence the molecule's interactions with biological targets.

Recent studies have highlighted the potential of 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl as a lead compound in drug discovery. Researchers have explored its ability to modulate key enzyme activities and receptor interactions, making it a promising candidate for therapeutic applications. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The bromo group has been shown to play a critical role in enhancing the molecule's binding affinity to these targets.

In addition to its pharmacological applications, 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. A research team from the University of California reported that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, offering improved yields and selectivity compared to traditional ligands.

The synthesis of 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the bromination of a pyridine derivative followed by selective methylation and hydroxylation. Advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry have been employed to optimize the reaction conditions, ensuring high purity and yield.

From an environmental standpoint, the ecological impact of 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl has been carefully evaluated. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and human health.

In conclusion, 3-Pyridinemethanol, 5-bromo-2-methoxy-α,α-dimethyl (CAS No. 1785625-66-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing both medicinal and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.